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Compound of Interest

Compound Name: Acid Red 315

Cat. No.: B1172132

Audience: Researchers, scientists, and drug development professionals.

Introduction: Acid Red 315 (CAS No: 12220-47-2) is a monosulfonate 1:2 metal complex azo
dye utilized in the dyeing of various protein-based materials, including leather, wool, silk, and
nylon.[1][2][3] Its chemical structure lends itself to forming strong ionic bonds with the positively
charged collagen fibers of chrome-tanned leather under acidic conditions, resulting in a distinct
yellow-light red hue.[1][4][5] Acid dyes are favored in the leather industry for their ability to
penetrate the substrate, providing even and consistent coloration.[6] This document provides a
comprehensive protocol for the application of Acid Red 315 in a research setting, outlining
experimental procedures, data collection parameters, and methods for evaluating dyeing
efficacy.

l. Quantitative Data Presentation

Effective research requires systematic evaluation of dyeing parameters. The following tables
serve as templates for recording and comparing experimental data.

Table 1: Experimental Dyeing Parameters for Acid Red 315
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Parameter Variable Range

Dye Concentration (%
owf*)

0.5% - 5.0%

Purpose

To determine optimal color
depth and intensity.

pH (Penetration Phase) 55-7.0

To control the initial diffusion of
the dye into the leather

substrate.[7]

pH (Fixation Phase) 35-45

To facilitate ionic bond
formation between the anionic

dye and cationic leather fibers.

[7]

Temperature 40°C - 60°C

To influence dye solubility,
diffusion rate, and reaction
kinetics.[8]

Time (Penetration) 30 - 90 min

To ensure complete and even

penetration of the dye.

Time (Fixation) 30 - 60 min

To maximize the exhaustion of
the dye from the bath onto the
leather.

Formic Acid (% owf*) 1.0% - 4.0%

Used in intervals to gradually
lower the pH for controlled

fixation.[9]

Leveling Agent (% owf*) 0.5% - 2.0%

To promote uniform dye
distribution and prevent rapid,

unlevel fixation.

% owf: on weight of fur/leather

Table 2: Evaluation of Color Fastness Properties
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Result (Grey Scale Lo
Fasthess Test Standard Method . Description
Rating 1-5)

Assesses color
Fastness to Rubbing transfer to a dry
ISO 11640 / IUF 450
(Dry) cloth under

friction.[10]

Assesses color
ISO 11640 / IUF 450 transfer to a wet cloth

under friction.[10]

Fastness to Rubbing
(Wet)

Measures color fading

_ upon exposure to a
Fastness to Light ISO 105-B02 / IUF

(X Arc) 402 standardized light
enon Arc

source (Blue Wool
Scale 1-8).[11]

Evaluates color

change and staining
ISO 105-E01 / IUF ) )
Fastness to Water 401 of adjacent fabrics
after water immersion.

[11]

Tests resistance to
color change and
Fastness to ISO 105-E04 / IUF staining from
Perspiration 426 simulated acidic and
alkaline perspiration.
[11]

Determines the
transfer of color from

Migration into PVC ISO 15701 / IUF 442 leather to a plasticized
PVC sheet at 50°C.[9]
[11]

Grey Scale Rating: 5 = Excellent (no change/staining), 1 = Poor (significant change/staining).
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Il. Experimental Protocols

The following protocols provide detailed methodologies for the preparation, application, and
evaluation of Acid Red 315 in leather dyeing.

Protocol 1: Preparation of Acid Red 315 Stock Solution

This procedure is critical for ensuring the dye is fully dissolved to prevent "freckling” or uneven
dyeing.

» Weighing: Accurately weigh the required amount of Acid Red 315 powder.

o Pasting: Place the dye powder in a beaker. Add a small amount of hot water (approximately
180°F / 82°C), about 1 tablespoon per 10g of dye, to the powder.[12]

» Slurry Formation: Vigorously mix and mash the powder and water with a glass rod to form a
smooth, well-dissolved slurry, ensuring no dry clumps remain.[12]

e Dissolving: Gradually add the remaining volume of hot water (to achieve a final
concentration, e.g., 20 times the weight of the dyestuff) while stirring continuously until the
dye is completely dissolved.[7]

» Straining (Optional): For critical applications, strain the dye solution through a fine nylon or
silk mesh to remove any undissolved micro-particles.[12]

Protocol 2: Standard Leather Dyeing Procedure

This protocol is designed for chrome-tanned leather, which possesses a cationic charge
suitable for binding anionic acid dyes.[13] All percentages are calculated based on the shaved
weight of the leather.

e Initial Wash: Place the chrome-tanned leather sample in a laboratory dyeing drum. Add
200% water at 35°C and drum for 15 minutes. Drain the float.

o Neutralization: Add 150% water at 35°C and 1.0% - 2.0% sodium formate. Drum for 60
minutes to neutralize the leather to a pH of approximately 5.5 - 6.5. This step is crucial for
preparing the leather for even dye penetration. Drain the float.
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Main Dyeing - Penetration Phase:

o Add 200% water at 40°C.

o Add the prepared Acid Red 315 dye solution (e.g., 2.0% owf).

o Add a suitable leveling agent (e.g., 1.0% owf) to ensure uniform color distribution.

o Drum for 45-60 minutes to allow the dye to fully penetrate the leather substrate.[7]

Main Dyeing - Fixation Phase:

o Begin the fixation by gradually adding formic acid to lower the pH. Add 1/2 of the total
formic acid (e.g., 1.0% of a total 2.0% owf) and drum for 20 minutes.

o Add the remaining 1/2 of the formic acid and continue drumming for another 30 minutes.
The final pH of the bath should be approximately 3.5 - 4.0 to ensure maximum dye
exhaustion and fixation.[7][9]

o Check for exhaustion by observing the clarity of the dye bath.

Rinsing and Fatliquoring:

o Drain the exhausted dye bath and rinse the leather with water at 40°C for 10 minutes.

o Drain and perform a fatliquoring step to restore oils to the leather, which is essential for
softness and flexibility. This is typically done with a suitable fatliquor emulsion for 45-60
minutes.

Final Fixation and Washing:

o Add a final portion of formic acid (e.g., 1.0% owf) to fix the fatliquor and further set the dye.
Drum for 20 minutes.

o Drain and wash the leather thoroughly.

Drying and Conditioning: The leather is then set out, vacuum dried, or toggled to dry before
being conditioned under standard temperature and humidity for 24-48 hours prior to testing.
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Protocol 3: Color Fastness Evaluation

o Sample Preparation: Condition all dyed leather samples according to the relevant ISO or
IULTCS standard (e.g., 23£2°C and 50+5% relative humidity) before testing.

e Rub Fastness (IUF 450): A conditioned leather sample is rubbed with a standard dry and wet
cotton cloth using a crockmeter under a specified load. The staining of the cotton cloth and
the color change of the leather are assessed using standard grey scales.[10]

o Light Fastness (IUF 402): A portion of the dyed leather is exposed to a high-intensity xenon
arc lamp, which simulates sunlight, for a specified duration. A set of standard blue wool
fabrics (Blue Wool Scale 1-8) are exposed simultaneously. The light fastness is rated by
comparing which blue wool standard has faded to the same extent as the leather sample.
[11]

lll. Visualizations
Experimental Workflow Diagram

Caption: Workflow for the experimental dyeing of leather with Acid Red 315.

Logical Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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